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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194 Get Quote

CAS Number: 6548-09-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-DL-tryptophan, a

halogenated derivative of the essential amino acid tryptophan. This document consolidates key

chemical and physical data, outlines experimental protocols for its synthesis, and explores its

significant applications in biomedical research, particularly in the context of sickle cell disease

and neuroscience.

Chemical and Physical Properties
5-Bromo-DL-tryptophan is a non-proteinogenic alpha-amino acid characterized by the

substitution of a bromine atom at the 5th position of the indole ring of tryptophan.[1] This

modification imparts unique properties that make it a valuable tool in various research

applications.
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Property Value Source

CAS Number 6548-09-0 [2][3][4]

Molecular Formula C11H11BrN2O2 [4]

Molecular Weight 283.12 g/mol [1][2]

Appearance
Off-white to light beige fine

crystalline powder
[3]

Melting Point 264 °C (decomposes) [2]

IUPAC Name
2-amino-3-(5-bromo-1H-indol-

3-yl)propanoic acid
[1][4]

SMILES
NC(Cc1c[nH]c2ccc(Br)cc12)C(

O)=O
[2]

InChI Key
KZDNJQUJBMDHJW-

UHFFFAOYSA-N
[2][4]

Spectral Data:

A proton NMR spectrum for 5-Bromo-DL-tryptophan is publicly available and can be

accessed through the PubChem database.[1]

Experimental Protocols
Biocatalytic Synthesis of 5-Bromo-DL-tryptophan
A modern and efficient method for the synthesis of 5-substituted tryptophan derivatives,

including 5-Bromo-DL-tryptophan, involves an enzymatic approach using a mutated

tryptophan synthase (TrpB) enzyme.[5][6] This method offers high yield and stereoselectivity.

Materials:

5-bromoindole

L-serine
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Mutated TrpB enzyme from Thermotoga maritima (e.g., TmTrpBM145T N167D)[5]

Pyridoxal phosphate (PLP)

Phosphate buffer (pH 8.0)

Dimethyl sulfoxide (DMSO)

Procedure:

Prepare a reaction mixture containing phosphate buffer (pH 8.0), L-serine, and pyridoxal

phosphate.

Add the mutated TrpB enzyme to the mixture.

Dissolve the 5-bromoindole substrate in a minimal amount of DMSO and add it to the

reaction mixture. The final concentration of DMSO should be low (e.g., 5% v/v) to avoid

enzyme denaturation.[5]

Incubate the reaction at an elevated temperature suitable for the thermophilic enzyme, for

example, 75°C.[5]

Monitor the reaction progress using a suitable analytical technique, such as HPLC.

Upon completion, the product, 5-Bromo-L-tryptophan, can be purified using standard

chromatographic techniques. This enzymatic synthesis typically yields the L-enantiomer with

high enantioselectivity.[5]

Note: For the synthesis of the DL-racemic mixture, a chemical synthesis approach would be

required, or the L-enantiomer could be racemized under specific conditions.

Key Applications in Research and Drug
Development
Antigelling Agent for Sickle Cell Disease
5-Bromotryptophan has been identified as a potent inhibitor of the gelation of sickle hemoglobin

(HbS).[7] This property makes it a significant lead compound in the development of therapies
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for sickle cell anemia.[7] The mechanism involves the binding of 5-bromotryptophan to

deoxygenated hemoglobin, which is thought to stabilize the protein and prevent the

polymerization that leads to red blood cell sickling.[8] Research has shown that dipeptides

containing 5-bromotryptophan, such as 5-BrTrp-5-BrTrp, exhibit even greater antigelation

potency.[7]

Neuroscience and Serotonin Pathway Research
As a derivative of tryptophan, 5-Bromo-DL-tryptophan is a valuable tool for studying the

serotonin (5-HT) pathway.[9][10][11] Tryptophan is the metabolic precursor to serotonin, a

crucial neurotransmitter involved in mood regulation, cognition, and various physiological

processes.[9][12][13] 5-Bromo-DL-tryptophan can be used as a probe to investigate the

substrate specificity of enzymes in the serotonin synthesis pathway, such as tryptophan

hydroxylase.[14] By incorporating a halogenated analog, researchers can study the effects on

serotonin production and signaling.

Flavin-Dependent Halogenase Research
5-Bromo-DL-tryptophan is also utilized in studies of flavin-dependent halogenases. These

enzymes are of interest for their ability to regioselectively halogenate organic molecules, a

process with significant potential in synthetic biology and pharmaceutical development. 5-
Bromo-DL-tryptophan can serve as a substrate or a product in assays designed to

characterize the activity and regioselectivity of these enzymes.[3]

Visualizations
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Biocatalytic Synthesis of 5-Bromo-L-tryptophan

Reactants Enzymatic System Reaction Conditions

5-Bromoindole

Mutated Tryptophan Synthase (TrpB)

L-Serine

5-Bromo-L-tryptophan

Catalysis

Pyridoxal Phosphate (PLP) Phosphate Buffer (pH 8.0) 75°C

Click to download full resolution via product page

Caption: Workflow for the biocatalytic synthesis of 5-Bromo-L-tryptophan.
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Conceptual Mechanism of 5-Bromotryptophan in Sickle Cell Disease

Normal Condition Intervention with 5-Bromotryptophan

Deoxygenated HbS

Polymerization

Red Blood Cell Sickling

5-Bromotryptophan

Binding

Deoxygenated HbS

Stabilized HbS Complex

Inhibition of Polymerization

Click to download full resolution via product page

Caption: Action of 5-Bromotryptophan in preventing sickle cell formation.
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Serotonin Synthesis Pathway and Research Target

Tryptophan

Tryptophan Hydroxylase (TPH)
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5-Bromo-DL-tryptophan
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5-Hydroxytryptophan (5-HTP)

Aromatic L-amino acid
decarboxylase (AADC)

Serotonin (5-HT)
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Caption: Role of 5-Bromo-DL-tryptophan in serotonin pathway research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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